Cas no 897618-42-7 (N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide)

N-(2-{4-(4-Fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide is a synthetic organic compound featuring a fluorophenyl-substituted piperazine core linked to a tert-butylamide moiety via a sulfonylethyl bridge. This structure confers potential utility in medicinal chemistry, particularly as a selective ligand or intermediate for targeting serotonin or dopamine receptors due to the fluorophenylpiperazine pharmacophore. The sulfonamide linkage enhances metabolic stability, while the bulky tert-butylamide group may influence binding affinity and selectivity. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in neuropharmacology. The compound’s purity and synthetic reproducibility are critical for consistent research applications. Further characterization (e.g., crystallography, binding assays) would clarify its precise pharmacological profile.

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide structure

897618-42-7 structure

Product Name:N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide

CAS No:897618-42-7

MF:C₁₇H₂₆FN₃O₃S

MW:371.470046520233

CID:5946819

PubChem ID:18565403

Update Time:2025-10-29

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

- N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide
- Propanamide, N-[2-[[4-(4-fluorophenyl)-1-piperazinyl]sulfonyl]ethyl]-2,2-dimethyl-
- AKOS024625052
- F2068-0261
- N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2,2-dimethylpropanamide
- 897618-42-7
- N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)pivalamide
- N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-2,2-dimethylpropanamide
- Inchi： 1S/C17H26FN3O3S/c1-17(2,3)16(22)19-8-13-25(23,24)21-11-9-20(10-12-21)15-6-4-14(18)5-7-15/h4-7H,8-13H2,1-3H3,(H,19,22)
- InChI Key： KJWMMIUGMNMKGA-UHFFFAOYSA-N
- SMILES： C(NCCS(N1CCN(C2=CC=C(F)C=C2)CC1)(=O)=O)(=O)C(C)(C)C

Computed Properties

Exact Mass: 371.16789104g/mol
Monoisotopic Mass: 371.16789104g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 541
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 78.1Å²

Experimental Properties

Density: 1.26±0.1 g/cm3(Predicted)
pka: 15.67±0.46(Predicted)

N-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,2-dimethylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2068-0261-2μmol	N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2,2-dimethylpropanamide	897618-42-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2068-0261-1mg	N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2,2-dimethylpropanamide	897618-42-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2068-0261-2mg	N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2,2-dimethylpropanamide	897618-42-7	90%+	2mg	$59.0	2023-05-16